Cas no 898779-77-6 (2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone)

2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone is a specialized organic compound featuring a dichlorinated propiophenone backbone substituted with a 3,4-dimethylphenyl group. This structural configuration imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in pharmaceutical and agrochemical applications. The presence of electron-withdrawing chloro groups and electron-donating methyl substituents enhances its utility in cross-coupling reactions and nucleophilic substitutions. Its well-defined molecular structure ensures consistent performance in multi-step syntheses. The compound is typically handled under controlled conditions due to its reactivity, and purity is critical for optimal results in target transformations.
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone structure
898779-77-6 structure
Product Name:2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
CAS No:898779-77-6
MF:C17H16Cl2O
MW:307.214343070984
CID:871526
PubChem ID:24726469
Update Time:2025-06-08

2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dichlorophenyl)-3-(3,4-dimethylphenyl)propan-1-one
    • 2',4'-DICHLORO-3-(3,4-DIMETHYLPHENYL)PROPIOPHENONE
    • DTXSID00644862
    • MFCD03843855
    • 898779-77-6
    • AKOS016022304
    • 2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
    • MDL： MFCD03843855
    • Inchi： 1S/C17H16Cl2O/c1-11-3-4-13(9-12(11)2)5-8-17(20)15-7-6-14(18)10-16(15)19/h3-4,6-7,9-10H,5,8H2,1-2H3
    • InChI Key： XCLUZWJSUKOTQK-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1C(CCC1=CC=C(C)C(C)=C1)=O)Cl

Computed Properties

  • Exact Mass: 306.05800
  • Monoisotopic Mass: 306.0578205g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 5.42570

2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D100775-250mg
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-77-6
250mg
 $ 440.00 2022-06-06
TRC
D100775-500mg
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-77-6
500mg
 $ 735.00 2022-06-06
Fluorochem
206611-5g
2',4'-dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-77-6 97%
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 ￡2025.00 2022-02-28
Fluorochem
206611-1g
2',4'-dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-77-6 97%
1g
 ￡540.00 2022-02-28
Fluorochem
206611-2g
2',4'-dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-77-6 97%
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 ￡1013.00 2022-02-28
A2B Chem LLC
AH91598-1g
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-77-6 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AH91598-2g
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-77-6 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AH91598-5g
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-77-6 97%
5g
 $2291.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649598-1g
1-(2,4-Dichlorophenyl)-3-(3,4-dimethylphenyl)propan-1-one
 898779-77-6 98%
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 ￥7728.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649598-2g
1-(2,4-Dichlorophenyl)-3-(3,4-dimethylphenyl)propan-1-one
 898779-77-6 98%
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 ￥13514.00 2024-04-26

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